Cas no 1805552-88-8 (Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate)

Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate is a versatile brominated aromatic ester with a chloro and cyano functional group, making it a valuable intermediate in organic synthesis. Its reactive bromomethyl group facilitates further functionalization, while the electron-withdrawing chloro and cyano substituents enhance its utility in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or active molecular scaffolds. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes. The ester moiety also offers flexibility for subsequent hydrolysis or transesterification, broadening its applicability in fine chemical synthesis.
Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate structure
1805552-88-8 structure
Product Name:Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate
CAS No:1805552-88-8
MF:C12H11BrClNO2
MW:316.578241586685
CID:4945674
Update Time:2025-05-26

Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate
    • Inchi: 1S/C12H11BrClNO2/c1-2-17-12(16)5-8-3-4-11(14)10(7-15)9(8)6-13/h3-4H,2,5-6H2,1H3
    • InChI Key: OZSNBDVAPHEJIS-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=C(C=CC=1CC(=O)OCC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 315
  • XLogP3: 3
  • Topological Polar Surface Area: 50.1

Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015020400-1g
Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate
1805552-88-8 97%
1g
1,490.00 USD 2021-06-18

Additional information on Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate

Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate (CAS No. 1805552-88-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate (CAS No. 1805552-88-8) is a highly reactive and versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, serves as a crucial building block in the development of novel therapeutic agents. Its molecular structure, incorporating both bromomethyl and cyano functional groups, makes it particularly valuable for constructing complex organic molecules.

The Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate molecule is a derivative of phenylacetate, featuring substituents that enhance its reactivity in various synthetic pathways. The presence of a bromomethyl group (–CH₂Br) at the second position and a cyano group (–CN) at the third position provides multiple sites for functionalization, enabling chemists to tailor the compound for specific applications. Additionally, the ethyl ester moiety (–COOEt) at the terminal position offers flexibility in further derivatization, making it an indispensable tool in medicinal chemistry.

In recent years, there has been a surge in research focused on developing innovative drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate has emerged as a key intermediate in synthesizing small-molecule inhibitors that modulate critical biological pathways. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are pivotal in cancer therapy. The bromomethyl group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse pharmacophores that enhance binding affinity to target proteins.

Moreover, the cyano group in the molecule can be further functionalized into amides or carboxylic acids through hydrolysis or reduction reactions. This adaptability makes it an excellent candidate for generating libraries of compounds for high-throughput screening (HTS). Recent advancements in combinatorial chemistry have leveraged this intermediate to identify novel lead compounds with potent biological activity. Such efforts have led to the discovery of several drug candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has also explored the use of Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate in the synthesis of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which can be targeted by small-molecule inhibitors. The structural features of this compound allow for the design of molecules that selectively inhibit key inflammatory pathways without causing significant side effects. Preliminary studies have shown promising results in animal models, suggesting its potential as a therapeutic agent.

Another area where this compound has shown promise is in the development of neuroprotective drugs. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. Researchers have utilized Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate to synthesize compounds that can disrupt these pathological processes. By modulating protein-protein interactions or enhancing antioxidant defenses, these derivatives offer a new paradigm for treating neurodegenerative disorders.

The synthetic methodologies involving Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate have also seen significant advancements. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled more efficient and scalable synthesis routes. These improvements have not only reduced production costs but also enhanced the purity and yield of final products. As a result, pharmaceutical companies can now access larger quantities of this intermediate for their drug development programs.

The versatility of Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate extends beyond its use as a synthetic building block. It has also been employed in materials science applications, particularly in the synthesis of advanced polymers and coatings. The unique reactivity of its functional groups allows for the creation of materials with tailored properties, such as enhanced durability or biodegradability. This interdisciplinary approach highlights the broad utility and importance of this compound in various scientific domains.

In conclusion, Ethyl 2-bromomethyl-4-chloro-3-cyanophenylacetate (CAS No. 1805552-88-8) is a multifaceted intermediate with significant implications in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications, making it an invaluable asset for drug discovery programs targeting various diseases. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving innovation across multiple scientific disciplines.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited